Cas no 622011-33-0 (9,9'-Spirobi[9H-fluorene]-3,3',6,6'-tetrol)
622011-33-0 structure
Product Name:9,9'-Spirobi[9H-fluorene]-3,3',6,6'-tetrol
CAS No:622011-33-0
MF:C25H16O4
MW:380.392147064209
CID:454688
PubChem ID:12102620
Update Time:2025-04-19
9,9'-Spirobi[9H-fluorene]-3,3',6,6'-tetrol Chemical and Physical Properties
Names and Identifiers
-
- 9,9'-Spirobi[9H-fluorene]-3,3',6,6'-tetrol
- 9,9'-spirobi[fluorene]-3,3',6,6'-tetrol
- DTXSID40477611
- 622011-33-0
-
- Inchi: 1S/C25H16O4/c26-13-1-5-21-17(9-13)18-10-14(27)2-6-22(18)25(21)23-7-3-15(28)11-19(23)20-12-16(29)4-8-24(20)25/h1-12,26-29H
- InChI Key: AUSXSNVPSMSOBL-UHFFFAOYSA-N
- SMILES: OC1=CC=C2C(=C1)C1C=C(C=CC=1C12C2C=CC(=CC=2C2=CC(=CC=C12)O)O)O
Computed Properties
- Exact Mass: 380.10488
- Monoisotopic Mass: 380.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 0
- Complexity: 527
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 80.9Ų
Experimental Properties
- PSA: 80.92
9,9'-Spirobi[9H-fluorene]-3,3',6,6'-tetrol Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
622011-33-0 (9,9'-Spirobi[9H-fluorene]-3,3',6,6'-tetrol) Related Products
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- 2443-58-5(2-Hydroxy Fluorene)
- 922510-18-7(2-Hydroxy Fluorene-d9)
- 6344-67-8(Fluoren-3-ol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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